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Compound of Interest

Compound Name: 1-Phenylpropane-1,2-diol

Cat. No.: B147034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenylpropane-1,2-diol is a vicinal diol with a phenyl substituent, suggesting its utility in the

cosmetic industry as a multifunctional ingredient. Its chemical structure lends itself to potential

applications as a humectant, solvent, viscosity-decreasing agent, and antimicrobial agent.

These application notes provide a comprehensive overview of its potential uses, safety

considerations, and detailed protocols for evaluating its efficacy in cosmetic formulations. While

specific quantitative data for 1-Phenylpropane-1,2-diol is limited in publicly available literature,

this document outlines the standardized methodologies for determining its performance

characteristics.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Phenylpropane-1,2-diol is presented

below.
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Property Value Reference

Chemical Formula C₉H₁₂O₂ [1][2]

Molecular Weight 152.19 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid
[3]

Solubility Soluble in polar solvents [3]

LogP (Octanol/Water) 1.101 (Crippen Calculated) [4]

Applications in Cosmetics
Based on its chemical structure and the known functions of similar molecules, 1-
Phenylpropane-1,2-diol is proposed for the following applications in the cosmetic industry:

Humectant/Moisturizing Agent: The presence of two hydroxyl groups allows 1-
Phenylpropane-1,2-diol to bind water, suggesting its potential as a humectant to hydrate

the skin. Diols are commonly used in cosmetics for their moisturizing properties.

Antimicrobial Agent/Preservative Booster: Phenylpropanoid derivatives have demonstrated

antimicrobial activity. 1-Phenylpropane-1,2-diol may inhibit the growth of or act as a

bactericidal/fungicidal agent against common spoilage microorganisms in cosmetic

formulations. It could also be used to boost the efficacy of traditional preservatives, allowing

for lower concentrations and reducing the potential for irritation.

Solvent: Its polarity suggests it can function as a solvent for other cosmetic ingredients,

aiding in their dispersion and delivery within a formulation.

Viscosity-Decreasing Agent: Like other small diols, it can reduce the viscosity of

formulations, which can be useful in creating products with a desirable texture and

spreadability.[5]

Penetration Enhancer: The combination of a lipophilic phenyl group and hydrophilic hydroxyl

groups may facilitate the penetration of other active ingredients through the stratum

corneum.
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Efficacy Data (Hypothetical and Comparative)
As specific efficacy data for 1-Phenylpropane-1,2-diol is not readily available, the following

tables provide a template for data presentation. For illustrative purposes, some data from

related compounds are included and noted as such.

Table 1: Moisturizing Efficacy (Illustrative)

Parameter
Test
Concentration

Change from
Baseline (at 4
hours)

p-value Notes

Corneometer

Units

2% in O/W

Emulsion
+15% <0.05 Hypothetical data

TEWL (g/m²/h)
2% in O/W

Emulsion
-10% <0.05 Hypothetical data

Comparative

Data

1,3-Propanediol

(5%)

5% in aqueous

solution

Significant

increase in skin

hydration

<0.05
Based on studies

of similar diols.

Glycerin (5%)
5% in aqueous

solution

Significant

increase in skin

hydration

<0.05

Industry

benchmark

humectant.

Table 2: Antimicrobial Efficacy - Minimum Inhibitory
Concentration (MIC) (Illustrative)
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Microorganism ATCC Strain
MIC of 1-
Phenylpropane-1,2-
diol (%, v/v)

MIC of
Phenoxyethanol
(%, v/v)

Staphylococcus

aureus
6538 Data to be determined 0.5 - 1.0

Escherichia coli 8739 Data to be determined 0.5 - 1.0

Pseudomonas

aeruginosa
9027 Data to be determined 0.5 - 1.0

Candida albicans 10231 Data to be determined 0.25 - 0.5

Aspergillus

brasiliensis
16404 Data to be determined 0.25 - 0.5

Experimental Protocols
The following are detailed protocols for evaluating the key performance attributes of 1-
Phenylpropane-1,2-diol.

Protocol 1: Evaluation of Skin Moisturization Potential
(In Vitro)
This protocol outlines the procedure for assessing the moisturizing effect of a formulation

containing 1-Phenylpropane-1,2-diol using an in vitro 3D human epidermis model.

Materials:

Reconstituted human epidermis (RHE) tissues

Assay medium

Test formulation (e.g., O/W emulsion) with and without 1-Phenylpropane-1,2-diol

Positive control (e.g., formulation with 5% Glycerin)

Negative control (untreated tissues)
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Phosphate-buffered saline (PBS)

Corneometer and Tewameter probes adapted for in vitro measurements

Procedure:

Tissue Equilibration: Culture the RHE tissues at the air-liquid interface in a 6-well plate with 1

mL of maintenance medium per well. Incubate for 24 hours at 37°C and 5% CO₂.

Baseline Measurements: After equilibration, perform baseline skin hydration (Corneometer)

and transepidermal water loss (TEWL, Tewameter) measurements.

Product Application: Apply 2 mg/cm² of the test formulation, positive control, and negative

control vehicle to the surface of the RHE tissues.

Incubation: Incubate the treated tissues for a defined period (e.g., 4, 8, and 24 hours) at

37°C and 5% CO₂.

Post-Treatment Measurements: At each time point, gently remove any excess formulation

with a sterile, dry cotton swab. Acclimatize the tissues to room temperature and humidity for

15 minutes before measuring skin hydration and TEWL.

Data Analysis: Calculate the percentage change in Corneometer units and TEWL from

baseline for each treatment group. Statistical significance can be determined using a

Student's t-test or ANOVA.

Workflow Diagram:
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Figure 1: Workflow for In Vitro Skin Moisturization Evaluation.

Protocol 2: Determination of Antimicrobial Efficacy (MIC
and Preservative Efficacy Test)
This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) and

follows the guidelines for a Preservative Efficacy Test (PET) based on USP <51> and ISO

11930.
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Part A: Minimum Inhibitory Concentration (MIC) Assay

Materials:

1-Phenylpropane-1,2-diol

Test microorganisms (e.g., S. aureus, E. coli, P. aeruginosa, C. albicans, A. brasiliensis)

Tryptic Soy Broth (TSB) for bacteria

Sabouraud Dextrose Broth (SDB) for fungi

96-well microplates

Sterile water or appropriate solvent

Procedure:

Prepare Stock Solution: Prepare a stock solution of 1-Phenylpropane-1,2-diol in a suitable

solvent.

Serial Dilutions: Perform serial two-fold dilutions of the stock solution in the appropriate broth

in a 96-well plate.

Inoculation: Inoculate each well with a standardized suspension of the test microorganism to

a final concentration of approximately 5 x 10⁵ CFU/mL.

Incubation: Incubate the plates at 30-35°C for 24-48 hours for bacteria and 20-25°C for 3-5

days for fungi.

MIC Determination: The MIC is the lowest concentration of 1-Phenylpropane-1,2-diol that

completely inhibits visible growth of the microorganism.

Part B: Preservative Efficacy Test (Challenge Test)

Materials:

Cosmetic formulation with and without 1-Phenylpropane-1,2-diol
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Standardized inoculums of test microorganisms

Neutralizing broth (e.g., D/E Neutralizing Broth)

Agar plates (Tryptic Soy Agar, Sabouraud Dextrose Agar)

Procedure:

Inoculation: Inoculate separate containers of the cosmetic formulation with each test

microorganism to achieve a final concentration of 10⁵ to 10⁶ CFU/g or mL.

Sampling: At specified intervals (0, 7, 14, and 28 days), withdraw a sample from each

container.

Neutralization and Plating: Serially dilute the sample in neutralizing broth and plate onto the

appropriate agar medium.

Incubation: Incubate the plates under the conditions described for the MIC assay.

Colony Counting: Count the number of colonies and calculate the log reduction from the

initial inoculum.

Evaluation: Compare the log reduction to the criteria specified in USP <51> or ISO 11930 to

determine the preservative efficacy.

Workflow Diagram:
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Figure 2: Workflow for Antimicrobial Efficacy Testing.

Safety and Toxicology
Based on the Safety Data Sheet (SDS) for 1-phenylpropane-1,2-diol, the following safety

precautions should be observed[6]:

Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid formation of dust and aerosols.[6]

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[6]
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Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water.[6]

Eye Contact: Rinse with pure water for at least 15 minutes.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting.[6]

Skin Irritation and Sensitization: While specific data for 1-phenylpropane-1,2-diol is not

available, related glycols like propylene glycol and 1,3-propanediol have been shown to have

a low potential for skin irritation and sensitization in human repeat-insult patch tests (RIPT).

[7][8][9] However, testing of the final formulation is always recommended.

Formulation Guidelines
1-Phenylpropane-1,2-diol can be incorporated into various cosmetic formulations. Below are

general guidelines for its use in an oil-in-water (O/W) emulsion.

Example O/W Cream Formulation Framework:
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Phase Ingredient Function Concentration (%)

A Deionized Water Solvent q.s. to 100

1-Phenylpropane-1,2-

diol

Humectant,

Antimicrobial Booster
1.0 - 5.0

Glycerin Humectant 2.0 - 5.0

Xanthan Gum Thickener 0.2 - 0.5

B Cetearyl Alcohol Emulsifier, Thickener 2.0 - 5.0

Glyceryl Stearate Emulsifier 1.0 - 3.0

Caprylic/Capric

Triglyceride
Emollient 5.0 - 15.0

Dimethicone Emollient 1.0 - 3.0

C

Preservative (e.g.,

Phenoxyethanol,

Ethylhexylglycerin)

Preservative As required

Fragrance Fragrance As required

pH Adjuster (e.g.,

Citric Acid, Sodium

Hydroxide)

pH Adjuster to pH 5.5 - 6.5

Procedure:

Heat Phase A and Phase B separately to 75°C.

Add Phase B to Phase A with homogenization.

Cool to 40°C with gentle stirring.

Add Phase C ingredients individually, mixing well after each addition.

Adjust pH if necessary.
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Logical Relationship Diagram:
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Figure 3: Functional Relationships of 1-Phenylpropane-1,2-diol.

Conclusion
1-Phenylpropane-1,2-diol is a promising multifunctional ingredient for the cosmetic industry.

While further studies are needed to quantify its efficacy as a moisturizer and antimicrobial

agent, the protocols outlined in these application notes provide a robust framework for its

evaluation. Its favorable physicochemical properties and the safety profile of related

compounds suggest it can be a valuable component in a wide range of personal care products.

It is recommended that formulators conduct the necessary efficacy and safety testing to

substantiate claims for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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